
Uncargenin C: A Technical Overview of its
Chemical Properties and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Uncargenin C

Cat. No.: B1180840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uncargenin C is a naturally occurring triterpenoid that has garnered interest within the

scientific community for its potential biological activities. This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, and known

biological functions, with a focus on its inhibitory effects on the TNF-α-induced NF-κB signaling

pathway. Detailed experimental protocols and quantitative data are presented to support further

research and development efforts.

Chemical Structure and Properties
Uncargenin C is a pentacyclic triterpenoid with the molecular formula C₃₀H₄₈O₅. Its chemical

identity is definitively established by its CAS Registry Number, 152243-70-4.[1] The systematic

IUPAC name for Uncargenin C is 8,10-dihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-

hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid.

Chemical Structure:

Caption: Workflow for determining the IC₅₀ of Uncargenin C on NF-κB activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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